Cas no 1704065-23-5 (Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate)

Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its key structural features include a piperazine core with a tert-butoxycarbonyl (Boc) protecting group and a 3-bromo-5-fluorobenzyl substituent, offering reactivity at multiple sites for further functionalization. The bromo and fluoro substituents enhance its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the Boc group allows for selective deprotection under mild acidic conditions. This compound is valued for its stability, high purity, and compatibility with diverse synthetic routes, making it a reliable building block for the development of bioactive molecules.
Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate structure
1704065-23-5 structure
Product Name:Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate
CAS No:1704065-23-5
MF:C16H22BrFN2O2
MW:373.26048707962
MDL:MFCD28400215
CID:4703281
Update Time:2025-05-21

Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate
    • AM87526
    • t-Butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate
    • Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate
    • MDL: MFCD28400215
    • Inchi: 1S/C16H22BrFN2O2/c1-16(2,3)22-15(21)20-6-4-19(5-7-20)11-12-8-13(17)10-14(18)9-12/h8-10H,4-7,11H2,1-3H3
    • InChI Key: QKJBVMLNNQLYKT-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1)CN1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Topological Polar Surface Area: 32.8

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 405.1±45.0 °C at 760 mmHg
  • Flash Point: 198.8±28.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate Security Information

Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D626244-1g
tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate
1704065-23-5 97%
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eNovation Chemicals LLC
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tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate
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eNovation Chemicals LLC
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tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate
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Additional information on Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate (CAS No. 1704065-23-5)

Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate (CAS No. 1704065-23-5) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures. Researchers and chemists frequently search for piperazine-based building blocks and fluorinated intermediates, reflecting the growing demand for tailored compounds in medicinal chemistry.

In recent years, the interest in fluorinated compounds has surged, driven by their applications in PET imaging and targeted drug delivery. The 3-bromo-5-fluorobenzyl moiety in this compound offers unique opportunities for further functionalization, aligning with trends in click chemistry and bioconjugation. Additionally, the Boc-protected piperazine group ensures stability during synthetic transformations, a feature highly sought after in peptide synthesis and small-molecule drug development. These attributes make CAS No. 1704065-23-5 a focal point for innovations in cancer therapeutics and CNS drug design.

The synthesis of Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate involves multi-step organic reactions, including alkylation and protection-deprotection strategies. Its high purity and consistent yield are critical for reproducibility in industrial and academic settings. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular design supports the assembly of diverse chemical libraries. Questions like "How to modify piperazine scaffolds for improved bioavailability?" or "What are the latest advances in halogenated intermediates?" highlight its relevance in contemporary research.

From an SEO perspective, keywords such as "Boc-piperazine derivatives", "fluorobenzyl building blocks", and "CAS 1704065-23-5 supplier" are frequently queried, underscoring its commercial and scientific significance. The compound’s role in kinase inhibitor development and GPCR-targeted therapies further amplifies its appeal. With stringent regulatory requirements driving the need for high-quality intermediates, CAS No. 1704065-23-5 stands out as a reliable choice for GMP-compliant synthesis.

Looking ahead, the integration of machine learning in retrosynthesis and green chemistry principles is expected to optimize the production of Tert-butyl 4-(3-bromo-5-fluorobenzyl)piperazine-1-carboxylate. Its compatibility with continuous flow chemistry and catalytic methods positions it at the forefront of sustainable pharmaceutical manufacturing. As researchers explore new therapeutic niches, this compound will undoubtedly remain a cornerstone in the quest for next-generation bioactive molecules.

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